N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloro-4-nitrobenzamide

• IUPAC Name: N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloro-4-nitrobenzamide
• InChI: InChI=1S/C13H13ClN4O3S/c1-2-3-4-11-16-17-13(22-11)15-12(19)9-6-5-8(18(20)21)7-10(9)14/h5-7H,2-4H2,1H3,(H,15,17,19)
• InChI Key: QSCIOLRLULPGKC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(S1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C13H13ClN4O3S
• Molecular Weight: 340.79 g/mol

Description

“N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloro-4-nitrobenzamide” is a chemical compound that contains several functional groups, including a thiadiazole ring, a nitro group, and an amide group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiadiazole ring, for example, would contribute to the compound’s rigidity and planarity. The nitro group is a strong electron-withdrawing group, which could influence the compound’s reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the nitro group could be reduced to an amino group, or the amide group could be hydrolyzed to form a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. For example, the presence of the polar nitro and amide groups could enhance the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For example, if this compound were a drug, its mechanism of action could involve binding to a specific protein or enzyme.

Safety and Hazards

As with any chemical compound, handling “N-(5-butyl-1,3,4-thiadiazol-2-yl)-2-chloro-4-nitrobenzamide” would require appropriate safety precautions. It’s important to use personal protective equipment and follow good laboratory practices.

Future Directions

The future research directions for this compound could involve exploring its potential applications, such as in medicine or materials science, and studying its properties in more detail.